Cas no 16791-06-3 (Piperidine,1,1'-[benzylidene(4-phenyl-2,3-thietanediyl)]di-, S,S-dioxide (8CI))
16791-06-3 structure
Product Name:Piperidine,1,1'-[benzylidene(4-phenyl-2,3-thietanediyl)]di-, S,S-dioxide (8CI)
CAS No:16791-06-3
MF:C26H34N2O2S
MW:438.6253657341
CID:226629
PubChem ID:282188
Update Time:2025-04-19
Piperidine,1,1'-[benzylidene(4-phenyl-2,3-thietanediyl)]di-, S,S-dioxide (8CI) Chemical and Physical Properties
Names and Identifiers
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- Piperidine,1,1'-[benzylidene(4-phenyl-2,3-thietanediyl)]di-, S,S-dioxide (8CI)
- 2-phenyl-4-[phenyl(piperidin-1-yl)methyl]-3-piperidin-1-ylthietane 1,1-dioxide
- 1-{1,1-dioxido-2-phenyl-4-[phenyl(piperidin-1-yl)methyl]thietan-3-yl}piperidine
- AC1L5VWY
- AC1Q6Z60
- AG-K-41552
- AR-1B9655
- CTK4D2808
- NSC135370
- NSC-135370
- 16791-06-3
- DTXSID30300207
-
- Inchi: 1S/C26H34N2O2S/c29-31(30)25(22-15-7-2-8-16-22)24(28-19-11-4-12-20-28)26(31)23(21-13-5-1-6-14-21)27-17-9-3-10-18-27/h1-2,5-8,13-16,23-26H,3-4,9-12,17-20H2
- InChI Key: KJCFJAOAXVRAHX-UHFFFAOYSA-N
- SMILES: S1(C(C2C=CC=CC=2)C(C1C(C1C=CC=CC=1)N1CCCCC1)N1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 438.23432
- Monoisotopic Mass: 438.234
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 666
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 49Ų
Experimental Properties
- Density: 1.211
- Boiling Point: 604.7°C at 760 mmHg
- Flash Point: 319.5°C
- Refractive Index: 1.616
- PSA: 40.62
Piperidine,1,1'-[benzylidene(4-phenyl-2,3-thietanediyl)]di-, S,S-dioxide (8CI) Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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